Cas no 2711075-56-6 (1-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole-2,4-d2)

1-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole-2,4-d2 structure
2711075-56-6 structure
Product Name:1-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole-2,4-d2
CAS No:2711075-56-6
MF:C11H19BN2O2
MW:224.10408616066
CID:6823778
PubChem ID:172404921
Update Time:2025-02-24

1-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole-2,4-d2 Chemical and Physical Properties

Names and Identifiers

    • CS-20669
    • 2711075-56-6
    • 1-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole-2,4-d2
    • Inchi: 1S/C11H19BN2O2/c1-6-14-8-13-7-9(14)12-15-10(2,3)11(4,5)16-12/h7-8H,6H2,1-5H3/i7D,8D
    • InChI Key: BPWNRCLVEGRBSB-QTQOOCSTSA-N
    • SMILES: O1B(C2=C([2H])N=C([2H])N2CC)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 224.1665115Da
  • Monoisotopic Mass: 224.1665115Da
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3Ų
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